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Section 1: Chemical Identification and Key
Physicochemical Properties
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Compound of Interest

Compound Name: 2-Methylbutyl salicylate

Cat. No.: B1618766

A foundational aspect of laboratory safety is the accurate identification of a chemical and its
physical properties, which dictate its behavior under various conditions.

Table 1.1: Chemical Identity of 2-Methylbutyl Salicylate

Identifier Value Source(s)

2-methylbutyl 2-
IUPAC Name [1]
hydroxybenzoate

Benzoic acid, 2-hydroxy-, 2-
Synonyms [1112]
methylbutyl ester

CAS Number 51115-63-0 [1][2][3]
Molecular Formula C12H1603 [1]
Molecular Weight 208.25 g/mol [1]

Table 1.2: Physicochemical Properties
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Property

Value

Significance in a

. Source(s)
Lab Setting

Appearance

Colorless to almost

colorless clear liquid

Allows for easy visual
identification and [4]

assessment of purity.

Flash Point

109.44 °C (229 °F)

Classified as a

combustible liquid.

Requires storage [3]
away from ignition

sources.

Water Solubility

Very slightly soluble /

Insoluble

Spills will not readily
mix with water;
appropriate cleanup
. [51[6]
methods are required.
Affects environmental

fate.

Solubility in Organics

Soluble in alcohol,

ether, acetone

Informs choice of
solvents for
experimental work
and for cleaning
contaminated

surfaces.

Vapor Density

>1 (Heavier than air)

Vapors can

accumulate in low-

lying areas, increasing

the risk of inhalation
exposure and [5]
potential for a

flammable

atmosphere near the

floor.
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Section 2: GHS Hazard Identification and
Classification

2-Methylbutyl salicylate possesses a complex hazard profile that demands careful attention.
While some aggregated reports suggest it may not meet GHS criteria, a conservative approach
based on detailed Safety Data Sheets (SDS) is warranted to ensure personnel safety.[1] The
following classification represents the potential hazards.

Table 2.1: GHS Classification for 2-Methylbutyl Salicylate

Hazard Class GHS Code Hazard Statement Pictogram

Acute Toxicity, Oral H302 Harmful if swallowed alt text

) Causes serious eye L,
Serious Eye Damage H318 lraalt text
damage

. e May cause an allergic E
Skin Sensitization H317 _ _ laalt text
skin reaction

Suspected of
Reproductive Toxicity H361 damaging fertility or alt text
the unborn child

Toxic/Harmful to
H411/ H412 aquatic life with long ialt text

lasting effects

Aquatic Hazard
(Chronic)

» Signal Word: Danger

This classification underscores that the primary risks are associated with ingestion, severe eye
damage, and potential long-term health effects such as skin sensitization and reproductive
harm.

Section 3: Toxicological Profile and Routes of
Exposure
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The toxicity of 2-Methylbutyl salicylate is intrinsically linked to its salicylate moiety.
Overexposure can lead to a condition known as "salicylism."

Mechanism of Toxicity: Salicylates interfere with cellular metabolism by uncoupling oxidative
phosphorylation in the mitochondria. This disruption halts the primary energy production
pathway, leading to a buildup of lactic acid and a subsequent metabolic acidosis.[7]
Concurrently, salicylates directly stimulate the brain's respiratory centers, causing
hyperventilation and respiratory alkalosis.[7][8] This creates a dangerous mixed acid-base
disturbance that is a hallmark of salicylate poisoning.[8]

Key Symptoms of Overexposure (Salicylism): Early signs of toxicity include:

Nausea and vomiting[8]

Tinnitus (ringing in the ears) and difficulty hearing[7]

Headache, dizziness, and mental confusion[8]

Hyperventilation (increased breathing rate)[8]

More severe intoxication can progress to seizures, cerebral edema, coma, and noncardiogenic
pulmonary edema.[7][8]

Routes of Exposure:

o Eye Contact: Poses the most immediate and severe risk. The H318 classification ("Causes
serious eye damage") indicates that contact can lead to irreversible injury if not treated
promptly and properly.

» Skin Contact: Can cause irritation and, with repeated exposure, may lead to allergic skin
sensitization (H317), a permanent state of allergic reactivity to the substance.

 Ingestion: Harmful if swallowed (H302). Given the potential for systemic toxicity and
salicylism, ingestion must be strictly avoided.

e Inhalation: While the vapor pressure is low, inhalation of aerosols or mists, particularly during
heating or spraying, can lead to respiratory irritation and systemic absorption.[9]
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Section 4: The Hierarchy of Controls for Safe
Handling

A systematic approach to safety involves implementing controls in a prioritized order, known as
the hierarchy of controls. This framework is crucial for minimizing risk when working with
hazardous substances like 2-Methylbutyl salicylate.
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Hierarchy of Controls for 2-Methylbutyl Salicylate

Elimination

(Most Effective)
Not feasible if required for research.

Substitution
Substitute with a less hazardous chemical
if scientifically viable.

Engineering Controls
Work within a certified chemical fume hood.
Utilize local exhaust ventilation.
Ensure safety showers/eyewash stations are accessible.

Administrative Controls
Develop and follow SOPs.

Restrict access to authorized personnel.
Provide comprehensive safety training.

Personal Protective Equipment
(Least Effective)
Tightly-fitting safety goggles, chemical-resistant gloves,
lab coat. Use respirator if aerosols are generated.
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Assess Risk
(Size, Location, Ventilation)

Y

Alert Personnel &
Secure Area

Don Full PPE
(Goggles, Face Shield,
Gloves, Lab Coat)

Remove All
Ignition Sources

Contain Spill
(Use inert absorbent dikes)

Absorb Material
(Use sand, earth, or
commercial sorbent)

Collect Waste
(Scoop into a labeled,
sealable container)

Decontaminate Area
(Wipe with solvent, then
soap and water)

Dispose of Waste
(Follow institutional hazardous
waste procedures)

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

